Cas no 1512378-13-0 (3-chloro-2-hydroxybenzene-1-carbothioamide)

• Product Name: 3-chloro-2-hydroxybenzene-1-carbothioamide
• CAS No: 1512378-13-0
• MF: C₇H₆ClNOS
• MW: 187.646639347076
• CID: 5833979
• PubChem ID: 136305708
• Update Time: 2025-05-24

3-chloro-2-hydroxybenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-hydroxybenzene-1-carbothioamide
• EN300-1983920
• 1512378-13-0

• Inchi： 1S/C7H6ClNOS/c8-5-3-1-2-4(6(5)10)7(9)11/h1-3,10H,(H2,9,11)
• InChI Key： QJZCVUOYPNJUPZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(N)=S)=C1O

Computed Properties

• Exact Mass: 186.9858627g/mol
• Monoisotopic Mass: 186.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.3Ų

Additional information on 3-chloro-2-hydroxybenzene-1-carbothioamide

3-Chloro-2-Hydroxybenzene-1-Carbothioamide: A Comprehensive Overview

3-Chloro-2-Hydroxybenzene-1-Carbothioamide, also known by its CAS number 1512378-13-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure featuring a chloro group, a hydroxyl group, and a carbothioamide moiety attached to a benzene ring, has garnered attention due to its potential applications in drug development, catalysis, and advanced materials.

The synthesis of 3-Chloro-2-Hydroxybenzene-1-Carbothioamide involves a series of carefully controlled reactions that highlight the importance of functional group compatibility and reactivity. Recent studies have explored novel synthetic pathways that enhance the yield and purity of this compound, making it more accessible for research and industrial applications.

One of the most promising areas of research involving CAS 1512378-13-0 is its role in catalytic systems. The compound's ability to act as a ligand in transition metal complexes has been extensively studied, with findings suggesting enhanced catalytic activity in reactions such as alkene epoxidation and cross-coupling reactions. These advancements underscore the potential of this compound in developing more efficient industrial catalysts.

In the realm of materials science, 3-Chloro-2-Hydroxybenzene-1-Carbothioamide has shown potential as a building block for constructing coordination polymers and metal-organic frameworks (MOFs). Its ability to form stable coordination bonds with various metal ions makes it a valuable component in designing materials with tailored properties for gas storage, sensing, and drug delivery.

The biological activity of CAS 1512378-13-0 is another area that has attracted significant research interest. Studies have indicated that this compound exhibits moderate antimicrobial activity against certain bacterial strains, suggesting its potential as an antimicrobial agent or a lead compound for drug discovery.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-Chloro-2-Hydroxybenzene-1-Carbothioamide. Quantum mechanical calculations have revealed the compound's ability to stabilize reactive intermediates, which is crucial for understanding its role in various chemical transformations.

In conclusion, CAS 1512378-13-0, or 3-Chloro-2-Hydroxybenzene-1-Carbothioamide, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with ongoing research into its synthesis, catalytic behavior, and biological activity, position it as a key player in advancing modern chemistry and materials science.